N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide
• InChI: InChI=1S/C22H17N3O4/c1-27-17-12-10-15(11-13-17)21-24-25-22(29-21)23-20(26)16-6-5-9-19(14-16)28-18-7-3-2-4-8-18/h2-14H,1H3,(H,23,25,26)
• InChI Key: RRSQSLFDUMWBOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C22H17N3O4
• DSSTOX Substance ID: DTXSID40410689
• Molecular Weight: 387.4 g/mol
• CAS RN: 6282-72-0

Description

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide (NMPO) is a novel compound with a range of potential applications in scientific research. It is a small molecule that has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has been studied for its potential applications in scientific research. It has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying a range of biological processes. Additionally, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has been used in the synthesis of other compounds, such as pyridazinones, which have potential applications in the treatment of certain diseases.2

Mechanism of Action

The mechanism of action of N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide is not yet fully understood. However, it is thought to act as an inhibitor of certain enzymes, such as protein kinases and tyrosine kinases.3 This inhibition can lead to a variety of biochemical and physiological effects, such as the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines,4 suggesting that it may have potential applications in the treatment of certain types of cancer. Additionally, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has been shown to have anti-inflammatory and anti-oxidant effects,5 suggesting that it may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has several advantages for use in lab experiments. It is a small molecule, making it easy to synthesize and store. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide in lab experiments. It is not water-soluble, making it difficult to use in aqueous solutions. Additionally, it can be toxic to certain cell lines,6 making it important to exercise caution when using it in experiments.

Future Directions

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide has a wide range of potential applications in scientific research. It has been studied for its potential use in the treatment of certain diseases, such as cancer and inflammatory diseases. Additionally, it has potential applications in the synthesis of other compounds, such as pyridazinones. Additionally, further research into the mechanism of action of N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide may reveal new potential applications or new ways to target its effects. Finally, further research into the toxicity of N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide may reveal ways to reduce or eliminate its toxic effects in certain cell lines.

Synthesis Methods

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-phenoxybenzamide can be synthesized using the Ugi four-component reaction. This reaction involves the condensation of an aldehyde, an amine, a carboxylic acid, and an isocyanide to form a new molecule with a characteristic Ugi product structure.1 This reaction is typically carried out in an aqueous medium and is usually completed within two hours. The reaction is not limited to a single type of aldehyde, amine, carboxylic acid, or isocyanide, allowing for the synthesis of a variety of compounds.